Cas no 502651-82-3 (1H-Benzimidazole-1-pentanoic acid)
502651-82-3 structure
Product Name:1H-Benzimidazole-1-pentanoic acid
CAS No:502651-82-3
MF:C12H14N2O2
MW:218.251762866974
CID:1113132
Update Time:2024-07-24
1H-Benzimidazole-1-pentanoic acid Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole-1-pentanoic acid
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- Inchi: 1S/C12H14N2O2/c15-12(16)7-3-4-8-14-9-13-10-5-1-2-6-11(10)14/h1-2,5-6,9H,3-4,7-8H2,(H,15,16)
- InChI Key: SNRZCUMYDKVSQT-UHFFFAOYSA-N
- SMILES: C1N(CCCCC(O)=O)C2=CC=CC=C2N=1
Computed Properties
- Exact Mass: 218.10562
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 435.4±47.0 °C(Predicted)
- PSA: 55.12
- pka: 4.68±0.10(Predicted)
1H-Benzimidazole-1-pentanoic acid Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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